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Compound of Interest

Compound Name: ONPG

Cat. No.: B7788450 Get Quote

For decades, ortho-nitrophenyl-β-D-galactopyranoside (ONPG) has been a cornerstone for the

quantitative analysis of β-galactosidase activity, particularly in molecular biology as a reporter

for gene expression. Its simple colorimetric readout has made it a workhorse in many

laboratories. However, the demand for higher sensitivity, wider dynamic ranges, and

compatibility with high-throughput screening has driven the development of numerous

alternatives. This guide provides a detailed comparison of prominent alternatives to ONPG,

offering researchers, scientists, and drug development professionals the information needed to

select the optimal substrate for their experimental needs.

Performance Comparison of β-Galactosidase
Substrates
The choice of substrate significantly impacts the sensitivity, dynamic range, and methodology

of a β-galactosidase assay. Below is a summary of the key quantitative parameters for ONPG
and its alternatives.
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Substrate Assay Type
Detection
Wavelength
(nm)

Limit of
Detection
(LOD)

Dynamic
Range

Michaelis
Constant
(Km)

ONPG Colorimetric 420 ~1 ng Narrow
0.24 - 6.644

mM[1][2][3][4]

CPRG Colorimetric
570 - 595[5]

[6]

Up to 10x

more

sensitive than

ONPG[5][6]

> 3 orders of

magnitude[7]

Data not

available

MUG Fluorometric

Ex: 360-365,

Em: 449-

460[8][9]

Femtogram

level[9][10]
Wide

Data not

available

FDG Fluorometric

Ex: 490, Em:

515-525[10]

[11][12]

As low as 10

pg[11]

> 8 orders of

magnitude[13

]

Data not

available

Resorufin-β-

D-

galactopyran

oside

Fluorometric

Ex: 570-573,

Em: 580-

585[14][15]

1.5 x 10⁻¹⁵ M

(900

molecules)

[16]

Wide 442 µM[17]

Luciferin-

galactoside
Luminescent

N/A (light

emission)

As low as 8

fg[1]

> 7 orders of

magnitude[1]

[18]

Data not

available

Enzymatic Reaction Pathways
The fundamental principle behind these assays is the enzymatic cleavage of a substrate by β-

galactosidase, resulting in a detectable product. The nature of this product distinguishes the

different assay types.
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Colorimetric Assays

Fluorometric Assays

Luminescent Assay

ONPG
(colorless)

o-nitrophenol
(yellow)

β-galactosidase

CPRG
(yellow-orange)

Chlorophenol Red
(red)

β-galactosidase

MUG
(non-fluorescent)

4-Methylumbelliferone
(blue fluorescence)

β-galactosidase

FDG
(non-fluorescent)

Fluorescein
(green fluorescence)

β-galactosidase

Resorufin-galactoside
(non-fluorescent)

Resorufin
(red fluorescence)

β-galactosidase

Luciferin-galactoside
(non-luminescent) Luciferinβ-galactosidase LightLuciferase, ATP, O₂
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Start: Transfected Cells

Cell Lysis
(Lysis Buffer)

Centrifugation
(pellet debris)

Add Cell Lysate to
96-well plate

Add CPRG Assay Mix

Incubate at 37°C
(color develops)

Add Stop Solution

Read Absorbance
(570-595 nm)

End: Quantify Activity
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Start: Choose Assay

What is the required sensitivity?

Low to Moderate

High

Ultra-high What equipment is available?

Spectrophotometer

Fluorometer

Luminometer High-throughput screening?

YesNo

ONPG

CPRG

MUG, FDG, or
Resorufin-galactosideLuciferin-galactoside

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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